Tyrosinase-IN-35

• Molecular Formula: C17H15N5OS
• Molecular Weight: 337.4 g/mol
• InChI: InChI=1S/C17H15N5OS/c18-17(24)20-19-10-13-11-22(14-4-2-1-3-5-14)21-16(13)12-6-8-15(23)9-7-12/h1-11,23H,(H3,18,20,24)/b19-10-
• InChIKey: KMXDZUKSJXNJOH-GRSHGNNSSA-N

Tyrosinase-IN-35: A Quantitative Overview of a Pyrazole-Thiosemicarbazone Human Tyrosinase Inhibitor for Procurement Decisions

Tyrosinase-IN-35 (compound 6g; CAS 1613467-47-2) is a synthetic 1,3-diphenyl pyrazole-thiosemicarbazone hybrid designed as a human tyrosinase inhibitor [1]. It exhibits an IC50 of 2.09 μM against human tyrosinase in enzymatic assays and reduces melanin content in B16F10 melanoma cells at concentrations of 4–8 μM in vitro [2]. This compound is offered by multiple vendors for research use in melanogenesis and hyperpigmentation studies [3].

Human enzyme context Directly assessed against human tyrosinase, not mushroom enzyme

Mechanism-defined probe Mixed-type inhibitor; substrate-independent pathway study fit

Cell-based activity Permeable and active in mammalian melanocyte models (B16F10)

Redox artefact ruled out Negligible DPPH scavenging confirms specific enzyme engagement

• [1] Azimi F, et al. Kinetic studies, molecular docking, and antioxidant activity of novel 1,3-diphenyl pyrazole-thiosemicarbazone with anti-tyrosinase and anti-melanogenesis properties. Bioorg Chem. 2024;152:107722. doi:10.1016/j.bioorg.2024.107722 View Source
• [2] Azimi F, et al. Bioorg Chem. 2024;152:107722. View Source
• [3] MedChemExpress. Tyrosinase-IN-35 Product Page. View Source

Why Tyrosinase-IN-35 Cannot Be Interchanged with Common Tyrosinase Inhibitors

Tyrosinase inhibitors vary dramatically in potency, mechanism, and species specificity. For example, kojic acid shows an IC50 >500 μM on human tyrosinase in some assays [1], while arbutin is essentially inactive (IC50 in the millimolar range) [2]. Even among potent agents, inhibition kinetics differ: Tyrosinase-IN-35 exhibits mixed‑type (primarily noncompetitive) inhibition [3], whereas many analogs (e.g., kojic acid) are competitive. These quantitative and mechanistic divergences mean that substituting Tyrosinase-IN-35 with a generic tyrosinase inhibitor would unpredictably alter experimental outcomes, making direct procurement of the characterized compound essential for reproducible research.

Species Mushroom tyrosinase inhibitors (e.g. MHY498) may show diverging potency on human enzyme; human-specific data required for target validation.

Mechanism Competitive inhibitors like kojic acid can be overcome by substrate accumulation; mixed-type inhibition profile may not transfer.

Artifact Polyphenolic natural products often inhibit via redox activity; antioxidant interference can generate false positives in biochemical screens.

• [1] Mann T, et al. Inhibition of Human Tyrosinase Requires Molecular Motifs Distinctively Different from Mushroom Tyrosinase. J Invest Dermatol. 2018;138(7):1601-1608. doi:10.1016/j.jid.2018.01.019 View Source
• [2] Mann T, et al. J Invest Dermatol. 2018;138(7):1601-1608. View Source
• [3] Azimi F, et al. Bioorg Chem. 2024;152:107722. View Source

Tyrosinase-IN-35: Head-to-Head and Cross-Study Quantitative Differentiation

Enzymatic Potency: IC50 Comparison Against Human Tyrosinase

Tyrosinase-IN-35 (compound 6g) inhibits human tyrosinase with an IC50 of 2.09 μM, which is approximately 7.8-fold more potent than the widely used reference inhibitor kojic acid (IC50 = 16.38 ± 1.66 μM) measured under identical conditions [1]. The same study reports that the lead compound 6g and its analog 6n (IC50 = 3.18 μM) are 5–8 times more potent than kojic acid [2].

Human Enzyme Potency

Head-to-head

IC50 2.09 μM vs kojic acid 16.38 μM (reported 7.8-fold difference)

Supports human tyrosinase pathway study fit

In vitro enzyme assay; parallel testing on human enzyme

Evidence Dimension	Human tyrosinase inhibitory activity (IC50)
Target Compound Data	2.09 μM
Comparator Or Baseline	Kojic acid: 16.38 ± 1.66 μM
Quantified Difference	7.8-fold improvement
Conditions	Recombinant human tyrosinase; identical assay conditions

Why This Matters

A 7.8‑fold potency advantage means that Tyrosinase‑IN‑35 achieves equivalent enzyme inhibition at substantially lower concentrations, reducing the amount of compound required per experiment and potentially lowering off‑target effects.

• [1] Azimi F, et al. Bioorg Chem. 2024;152:107722. View Source
• [2] Azimi F, et al. Bioorg Chem. 2024;152:107722. (ScienceDirect Highlights) View Source

Cellular Melanin Reduction: In Vitro Efficacy in B16F10 Melanoma Cells

Treatment with Tyrosinase‑IN‑35 at 4 μM and 8 μM significantly reduced melanin content in B16F10 melanoma cells in vitro . Although the absolute percentage reduction is not specified, the observation of efficacy at these low micromolar concentrations contrasts with the much higher concentrations required for weaker inhibitors like arbutin (IC50 for melanin production >5000 μM) [1].

Within-Series Ranking

Head-to-head

IC50 2.09 μM (6g) vs next analog 6n 3.18 μM (1.5-fold difference)

SAR context; supports lead optimization decisions

Congeneric series; identical assay conditions

Evidence Dimension	Melanin reduction in B16F10 cells
Target Compound Data	Effective at 4–8 μM
Comparator Or Baseline	Arbutin: IC50 >5000 μM in artificial skin models (cross‑study)
Quantified Difference	>1000-fold lower effective concentration
Conditions	B16F10 murine melanoma cells (in vitro)

Why This Matters

The ability to suppress melanin production at single‑digit micromolar concentrations indicates that Tyrosinase‑IN‑35 is a practical tool for cell‑based melanogenesis studies, whereas many older inhibitors require millimolar concentrations that may confound results through cytotoxicity or osmotic stress.

• [1] Kolbe L, et al. 4-n-butylresorcinol, a highly effective tyrosinase inhibitor for the topical treatment of hyperpigmentation. J Eur Acad Dermatol Venereol. 2013;27 Suppl 1:19-23. doi:10.1111/jdv.12051 View Source

Inhibition Kinetics: Mixed‑Type (Primarily Noncompetitive) Mode

Lineweaver‑Burk analysis reveals that Tyrosinase‑IN‑35 (compound 6g) exhibits a mixed type of inhibition, primarily noncompetitive [1]. This contrasts with kojic acid, which acts as a competitive inhibitor [2], and with other series members like Tyrosinase‑IN‑5 (IC50 = 0.02 μM) whose mechanism is not detailed.

Inhibition Mechanism

Cross-study

Mixed-type (non-competitive character) vs competitive (kojic acid)

Inhibition mechanism context; substrate-independent binding

Lineweaver-Burk kinetics; qualitative mechanism category difference

Evidence Dimension	Inhibition mechanism
Target Compound Data	Mixed type (primarily noncompetitive)
Comparator Or Baseline	Kojic acid: competitive
Quantified Difference	Qualitative mechanistic distinction
Conditions	Recombinant human tyrosinase; Lineweaver‑Burk plots

Why This Matters

Mechanism directly impacts experimental design: noncompetitive inhibitors do not compete with substrate, so their efficacy is independent of substrate concentration. This makes Tyrosinase‑IN‑35 a more consistent tool across varying assay conditions and more representative of inhibitors that bind outside the active site.

• [1] Azimi F, et al. Bioorg Chem. 2024;152:107722. View Source
• [2] Chang TS. An updated review of tyrosinase inhibitors. Int J Mol Sci. 2009;10(6):2440-2475. doi:10.3390/ijms10062440 View Source

Structural and Physicochemical Differentiator: Pyrazole-Thiosemicarbazone Scaffold

Tyrosinase‑IN‑35 is a 1,3-diphenyl pyrazole-thiosemicarbazone hybrid (C17H15N5OS; MW 337.40) . This chemotype is distinct from the resorcinol derivatives (e.g., thiamidol, 4-n-butylresorcinol) and the pyranone scaffold of kojic acid. Docking studies indicate that the para-hydroxyphenyl group on the pyrazole ring is critical for high affinity [1].

Redox Independence

Class-level

Negligible DPPH radical scavenging activity

Specific enzyme interaction; avoids redox false positives

DPPH assay; contrasts with many polyphenolic inhibitors

Evidence Dimension	Chemical scaffold
Target Compound Data	Pyrazole-thiosemicarbazone
Comparator Or Baseline	Resorcinol (thiamidol), pyranone (kojic acid)
Quantified Difference	Qualitative scaffold difference
Conditions	N/A

Why This Matters

The pyrazole-thiosemicarbazone scaffold offers distinct intellectual property freedom-to-operate and may exhibit different off-target profiles compared to the more common resorcinol‑based inhibitors, making it a valuable chemical probe for exploring novel tyrosinase inhibitor chemotypes.

• [1] Azimi F, et al. Bioorg Chem. 2024;152:107722. View Source

Optimal Scientific and Industrial Use Cases for Tyrosinase-IN-35

In Vitro Melanogenesis Studies in B16F10 Cells

Due to its ability to reduce melanin content at 4–8 μM , Tyrosinase‑IN‑35 is ideally suited for cell‑based assays investigating the molecular pathways of melanin synthesis. Its potency at low micromolar concentrations minimizes the risk of off‑target cytotoxicity that often plagues higher‑concentration treatments [1].

Enzymatic Inhibition Kinetics and Mechanism-of-Action Studies

The mixed‑type (primarily noncompetitive) inhibition mechanism [2] makes Tyrosinase‑IN‑35 a valuable tool for enzymologists probing tyrosinase structure‑function relationships. Its distinct kinetics differentiate it from competitive inhibitors like kojic acid, enabling researchers to dissect binding modes and allosteric regulation [3].

Chemical Probe for Pyrazole-Thiosemicarbazone Scaffold Exploration

Tyrosinase‑IN‑35 serves as a benchmark compound for medicinal chemistry campaigns focused on pyrazole‑thiosemicarbazone hybrids. Its well‑characterized IC50 and mechanistic data [4] provide a solid reference point for structure‑activity relationship (SAR) studies aiming to optimize potency, selectivity, or pharmacokinetic properties within this chemotype.

Application

Selection Property

Validation Focus

Melanogenesis pathway research

Human enzyme selectivity & mixed-type mechanism

Cellular melanin reduction in B16F10 or primary melanocyte models

SAR and lead optimization

Ranked potency within 1,3-diphenyl pyrazole-thiosemicarbazone series

IC50 benchmarking against reference compound 6g; docking-based design

Assay development & counter-screening

Redox interference-free inhibition

DPPH-negative specificity control; distinguish genuine inhibitors from antioxidants

Species-specific isoform profiling

Human tyrosinase selectivity over mushroom enzyme

Cross-species inhibition comparison; translational model bridging

• [1] Azimi F, et al. Bioorg Chem. 2024;152:107722. View Source
• [2] Azimi F, et al. Bioorg Chem. 2024;152:107722. View Source
• [3] Chang TS. Int J Mol Sci. 2009;10(6):2440-2475. View Source
• [4] Azimi F, et al. Bioorg Chem. 2024;152:107722. View Source